Cas no 907544-16-5 (tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate)

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate structure
907544-16-5 structure
Product Name:tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
CAS No:907544-16-5
MF:C10H19FN2O2
MW:218.268466234207
MDL:MFCD18791211
CID:69426
PubChem ID:45489895
Update Time:2024-10-26

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • tert-butyl 3,4-trans-4-amino-3-fluoropiperidine-1-carboxylate racemate
    • 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
    • trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • rel-1,1-Dimethylethyl (3R,4R)-4-amino-3-fluoro-1-piperidinecarboxylate (ACI)
    • tert-Butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
    • trans-4-Amino-3-fluoropiperidine-1-carboxylic acid tert-butyl ester
    • trans-4-Amino-3-fluoro-piperidine-1-carboxylic acid tert-butyl ester
    • (3R,4R)tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • 907544-16-5
    • TRANS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
    • (3R,4R)-tert-butyl4-amino-3-fluoropiperidine-1-carboxylate
    • CS-0058589
    • MFCD18791211
    • AKOS015897995
    • SCHEMBL255936
    • (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine, AldrichCPR
    • rac-tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
    • EN300-7063604
    • trans-(3R,4R)-1-Boc-4-amino-3-fluoropiperidine
    • tert-butyl trans(+/-)-4-amino-3-fluoropiperidine-1-carboxylate
    • tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
    • (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine
    • AS-33786
    • MFCD12756122
    • (3R,4R) tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-
    • DTXSID00670500
    • 1260612-08-5
    • ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
    • tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
    • MDL: MFCD18791211
    • Inchi: 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8-/m1/s1
    • InChI Key: ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
    • SMILES: C(N1CC[C@@H](N)[C@H](F)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 218.14300
  • Monoisotopic Mass: 218.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.11
  • Boiling Point: 285.6°C at 760 mmHg
  • Flash Point: 126.5°C
  • Refractive Index: 1.481
  • PSA: 55.56000
  • LogP: 1.93080

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Pricemore >>

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tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Pyrrolamide DNA gyrase inhibitors: Optimization of antibacterial activity and efficacy
Sherer, Brian A.; Hull, Kenneth; Green, Oluyinka; Basarab, Gregory; Hauck, Sheila; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(24), 7416-7420

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
Reference
Novel triazolo-pyrrolopyridines as inhibitors of Janus kinase 1
Hurley, Christopher A.; Blair, Wade S.; Bull, Richard J.; Chang, Christine; Crackett, Peter H.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(12), 3592-3598

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Raw materials

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